Cas no 1805877-25-1 (4-(1-Bromo-2-oxopropyl)-2-nitrotoluene)

• Product Name: 4-(1-Bromo-2-oxopropyl)-2-nitrotoluene
• CAS No: 1805877-25-1
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 5002031
• Update Time: 2025-05-21

4-(1-Bromo-2-oxopropyl)-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 4-(1-Bromo-2-oxopropyl)-2-nitrotoluene

• Inchi： 1S/C10H10BrNO3/c1-6-3-4-8(10(11)7(2)13)5-9(6)12(14)15/h3-5,10H,1-2H3
• InChI Key： WUBSVGZHRLMJCQ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 2.6
• Topological Polar Surface Area: 62.9

Additional information on 4-(1-Bromo-2-oxopropyl)-2-nitrotoluene

4-(1-Bromo-2-oxopropyl)-2-nitrotoluene: A Comprehensive Overview

4-(1-Bromo-2-oxopropyl)-2-nitrotoluene, also known by its CAS number 1805877-25-1, is a compound of significant interest in the field of organic chemistry. This compound is a derivative of toluene, featuring a nitro group at the 2-position and a substituted propyl group at the 4-position. The structure of this compound is characterized by the presence of a bromine atom and a ketone group within the propyl substituent, making it a versatile molecule with potential applications in various chemical reactions and synthesis pathways.

The synthesis of 4-(1-Bromo-2-oxopropyl)-2-nitrotoluene typically involves multi-step reactions, often starting from toluene derivatives. The introduction of the nitro group at the 2-position is a critical step, as it significantly influences the reactivity and electronic properties of the molecule. Recent studies have explored the use of nitration techniques under controlled conditions to ensure high yields and purity. The substitution at the 4-position with the bromo-ketopropyl group is another key aspect, often achieved through nucleophilic aromatic substitution or other coupling reactions.

The physical properties of 4-(1-Bromo-2-oxopropyl)-2-nitrotoluene are essential for understanding its behavior in different chemical environments. Its molecular weight, boiling point, and solubility characteristics have been extensively studied to optimize its use in various chemical processes. For instance, its solubility in common organic solvents makes it suitable for reactions involving phase transfer catalysis or other solvent-mediated mechanisms.

In terms of applications, 4-(1-Bromo-2-oxopropyl)-2-nitrotoluene has found utility in the synthesis of complex organic molecules, particularly those requiring precise functionalization. The bromine atom within the propyl group serves as an excellent leaving group, facilitating substitution reactions that can lead to diverse product structures. Recent research has highlighted its role in the construction of bioactive compounds, where controlled substitution patterns are crucial for achieving desired pharmacological properties.

The reactivity of 4-(1-Bromo-2-oxopropyl)-2-nitrotoluene is also influenced by the electron-withdrawing effects of both the nitro and ketone groups. These groups activate certain positions on the aromatic ring for further substitution or addition reactions, making this compound a valuable intermediate in organic synthesis. Studies have demonstrated its effectiveness in Suzuki-Miyaura couplings and other cross-coupling reactions, which are pivotal in modern medicinal chemistry.

From an environmental standpoint, understanding the degradation pathways and toxicity profiles of 4-(1-Bromo-2-oxopropyl)-2-nitrotoluene is crucial for safe handling and disposal. Recent advancements in green chemistry have led to methods that minimize waste and reduce environmental impact during its synthesis and use.

In conclusion, 4-(1-Bromo-2-oxopropyl)-2-nitrotoluene, with its unique structural features and versatile reactivity, continues to be a focal point in organic chemistry research. Its applications span across drug discovery, material science, and advanced chemical synthesis, underscoring its importance in both academic and industrial settings.